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Abstract
5-Chloroindole-3-carboxaldehyde (CAS No. 827-01-0) is a pivotal heterocyclic building block

in the fields of medicinal chemistry and organic synthesis. Its indole core, functionalized with a

strategically placed chlorine atom and a reactive aldehyde group, offers a unique combination

of physicochemical properties and synthetic versatility. This in-depth technical guide is

designed for researchers, scientists, and drug development professionals, providing a

comprehensive overview of the compound's properties, synthesis, reaction mechanisms, and

applications. The content herein is grounded in established scientific principles and supported

by authoritative references to ensure accuracy and trustworthiness, empowering researchers to

leverage this valuable intermediate in their scientific pursuits.

PART 1: Core Compound Analysis
Introduction: The Strategic Importance of Halogenated
Indoles
The indole scaffold is a ubiquitous motif in a vast array of biologically active natural products

and synthetic pharmaceuticals.[1][2][3] The introduction of a halogen, such as chlorine, onto

the indole ring can significantly modulate a molecule's pharmacokinetic and pharmacodynamic

properties. Halogenation can enhance membrane permeability, improve metabolic stability by
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blocking sites of oxidation, and introduce new binding interactions with target proteins. 5-
Chloroindole-3-carboxaldehyde, also known as 5-chloro-1H-indole-3-carbaldehyde,

exemplifies a "privileged scaffold" where the chloro-substituent at the 5-position and the formyl

group at the electron-rich 3-position create a molecule primed for diverse chemical

transformations.[4][5] This strategic functionalization makes it an invaluable precursor for the

synthesis of complex molecules with potential therapeutic applications, including antiplatelet

and antibacterial agents.[6]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical characteristics of 5-Chloroindole-3-
carboxaldehyde is essential for its effective use in research and development.

Table 1: Physicochemical Properties

Property Value Source(s)

CAS Number 827-01-0 [4][5][6][7][8][9]

Molecular Formula C₉H₆ClNO [4][5][9]

Molecular Weight 179.60 g/mol [4][5]

Appearance
White to light yellow or beige

solid/crystalline powder
[4][8]

Melting Point 211-216 °C [4][8]

Purity ≥95-98% (by GC) [7][8]

Solubility Insoluble in water. [10]

SMILES
C1=CC2=C(C=C1Cl)C(=CN2)

C=O
[5]

InChI Key
YXEXOIGXNYITQH-

UHFFFAOYSA-N
[5]

Spectroscopic Data: Spectroscopic analysis is critical for structure confirmation and purity

assessment. While detailed spectra are best consulted directly from spectral databases, typical

¹H NMR and ¹³C NMR data provide characteristic signals for the indole and aldehyde protons
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and carbons, respectively.[11][12] Infrared (IR) spectroscopy will show characteristic peaks for

the N-H and C=O stretching vibrations.

PART 2: Synthesis and Reaction Mechanisms
The Vilsmeier-Haack Reaction: A Cornerstone of
Synthesis
The predominant and most efficient method for the industrial and laboratory-scale synthesis of

5-Chloroindole-3-carboxaldehyde is the Vilsmeier-Haack reaction.[2][3][13] This reaction

involves the formylation of an electron-rich aromatic ring, in this case, 5-chloroindole, using a

Vilsmeier reagent. The Vilsmeier reagent, a chloroiminium ion, is typically generated in situ

from a tertiary amide, such as N,N-dimethylformamide (DMF), and a halogenating agent like

phosphorus oxychloride (POCl₃).[3][13][14]

The mechanism proceeds via electrophilic aromatic substitution, where the electron-rich 3-

position of the indole ring attacks the electrophilic Vilsmeier reagent.[14] Subsequent hydrolysis

of the resulting iminium salt intermediate yields the final aldehyde product.

Diagram 1: Vilsmeier-Haack Reaction Workflow

Vilsmeier Reagent Formation

Formylation of 5-Chloroindole

DMF Vilsmeier Reagent
(Electrophile)

+ POCl₃ (in situ)

POCl₃

5-ChloroindoleReacts with Iminium Salt
Intermediate

Electrophilic Attack 5-Chloroindole-3-
carboxaldehyde

Hydrolysis (Workup)
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Caption: Synthesis of 5-Chloroindole-3-carboxaldehyde via the Vilsmeier-Haack reaction.

Detailed Experimental Protocol for Synthesis
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The following protocol is a representative procedure for the synthesis of 5-Chloroindole-3-
carboxaldehyde.

Materials:

5-Chloroindole (CAS: 17422-32-1)

N,N-Dimethylformamide (DMF), anhydrous

Phosphorus oxychloride (POCl₃)

Sodium hydroxide (NaOH) solution or sodium bicarbonate (NaHCO₃) solution

Methanol or other suitable recrystallization solvent

Ice, distilled water

Standard laboratory glassware, magnetic stirrer, and heating mantle

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool

anhydrous DMF in an ice bath.

Slowly add phosphorus oxychloride dropwise to the cooled DMF with continuous stirring to

form the Vilsmeier reagent.[4]

Prepare a solution of 5-chloroindole in a minimal amount of anhydrous DMF.[4]

Add the 5-chloroindole solution dropwise to the Vilsmeier reagent, maintaining the low

temperature.[4]

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to approximately 40-50°C for about 45 minutes to an hour.[4] Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and carefully pour it over

crushed ice.
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Neutralize the mixture by adding a solution of sodium hydroxide or sodium bicarbonate until

the solution is basic.[4]

The resulting precipitate is collected by filtration, washed with water, and dried.

The crude product can be purified by recrystallization from a suitable solvent like methanol to

afford the final product as a white to beige solid.[4]

Key Synthetic Applications
5-Chloroindole-3-carboxaldehyde serves as a versatile starting material for a variety of

chemical transformations, enabling the synthesis of a diverse library of compounds.

Diagram 2: Synthetic Utility of 5-Chloroindole-3-carboxaldehyde

Key Transformations

Resulting Scaffolds

5-Chloroindole-3-carboxaldehyde

Reductive Amination Wittig / HWE Olefination Condensation Reactions
(e.g., Knoevenagel) Oxidation

Substituted Amines Vinyl Indoles α,β-Unsaturated Systems Carboxylic Acids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1630656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

